5-(4-hydroxy-3,5-dimethoxybenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-5-[(4-hydroxy-3,5-dimethoxyphenyl)methylidene]-3-methyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C13H13NO4S2/c1-14-12(16)10(20-13(14)19)6-7-4-8(17-2)11(15)9(5-7)18-3/h4-6,15H,1-3H3/b10-6-
• InChI Key: WPWMOCDYLDVBRD-POHAHGRESA-N
• Canonical SMILES: CN1C(=O)C(=CC2=CC(=C(C(=C2)OC)O)OC)SC1=S
• Isomeric SMILES: CN1C(=O)/C(=C/C2=CC(=C(C(=C2)OC)O)OC)/SC1=S
• Molecular Formula: C13H13NO4S2
• Molecular Weight: 311.4 g/mol

Description

5-(4-hydroxy-3,5-dimethoxybenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one, also known as MTA, is a synthetic compound that has been studied for its potential use in various scientific applications.

Mechanism of Action

The mechanism of action of 5-(4-hydroxy-3,5-dimethoxybenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in cancer cell growth, inflammation, and oxidative stress. 5-(4-hydroxy-3,5-dimethoxybenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one has been shown to inhibit the activity of histone deacetylases, which are involved in the regulation of gene expression. It has also been shown to inhibit the activity of nuclear factor-kappa B, a transcription factor involved in inflammation.
Biochemical and Physiological Effects:
5-(4-hydroxy-3,5-dimethoxybenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one has been shown to have various biochemical and physiological effects, including the induction of apoptosis in cancer cells, the reduction of inflammation in animal models, and the protection of neurons from oxidative stress. Studies have also shown that 5-(4-hydroxy-3,5-dimethoxybenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one can inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(4-hydroxy-3,5-dimethoxybenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one in lab experiments is its ability to induce apoptosis in cancer cells. This makes it a potentially useful compound for studying the mechanisms of cancer cell death. However, one limitation of using 5-(4-hydroxy-3,5-dimethoxybenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one in lab experiments is its relatively low solubility in water, which can make it difficult to work with.

Future Directions

There are several future directions for the study of 5-(4-hydroxy-3,5-dimethoxybenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one. One direction is to further investigate its potential as an anti-cancer agent, including its ability to inhibit the growth of different types of cancer cells. Another direction is to investigate its potential as an anti-inflammatory agent, including its ability to reduce inflammation in animal models of disease. Additionally, future studies could investigate the potential of 5-(4-hydroxy-3,5-dimethoxybenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one as a neuroprotective agent, including its ability to protect neurons from oxidative stress.

Scientific Research Applications

5-(4-hydroxy-3,5-dimethoxybenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one has been studied for its potential use in various scientific applications, including as an anti-cancer agent, an anti-inflammatory agent, and a neuroprotective agent. Studies have shown that 5-(4-hydroxy-3,5-dimethoxybenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one has the ability to induce apoptosis in cancer cells, reduce inflammation in animal models, and protect neurons from oxidative stress.